9-Bromo-5-(4-fluorophenyl)-2-(naphthalen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine

Specification

• CAS No.: 303060-11-9
• Molecular Formula: C26H18BrFN2O
• Molecular Weight: 473.3 g/mol
• IUPAC Name: 9-bromo-5-(4-fluorophenyl)-2-naphthalen-2-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• Standard InChI: InChI=1S/C26H18BrFN2O/c27-20-9-12-25-22(14-20)24-15-23(19-6-5-16-3-1-2-4-18(16)13-19)29-30(24)26(31-25)17-7-10-21(28)11-8-17/h1-14,24,26H,15H2
• Standard InChI Key: MMFHOAYLMDPKLP-UHFFFAOYSA-N
• Canonical SMILES: C1C2C3=C(C=CC(=C3)Br)OC(N2N=C1C4=CC5=CC=CC=C5C=C4)C6=CC=C(C=C6)F

Introduction

9-Bromo-5-(4-fluorophenyl)-2-(naphthalen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c]oxazine is a complex organic compound belonging to the class of benzo[e]pyrazolo[1,5-c]oxazines. This compound is characterized by its unique structural features, including a bromine atom, a fluorophenyl group, and a naphthalene moiety integrated into a fused heterocyclic system. The molecular formula of this compound is C26H18BrFN2O, with a molecular weight of approximately 473.3 g/mol.

Synthesis Methods

The synthesis of 9-Bromo-5-(4-fluorophenyl)-2-(naphthalen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c]oxazine typically involves multi-step organic reactions. These methods require careful control of reaction conditions to optimize yield and purity. Common synthetic routes include condensation reactions and cyclization processes, often involving starting materials with appropriate functional groups.

Biological Activities and Potential Applications

Compounds in the benzo[e]pyrazolo[1,5-c]oxazine class are known for their diverse biological activities, including potential pharmaceutical applications. While the specific biological activity of 9-Bromo-5-(4-fluorophenyl)-2-(naphthalen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c]oxazine is still under investigation, its unique structure suggests potential therapeutic applications. Further research is needed to elucidate its mechanisms of action and guide further development.

Comparison with Similar Compounds

Several compounds share structural features with 9-Bromo-5-(4-fluorophenyl)-2-(naphthalen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c]oxazine. A comparison of these compounds highlights their unique aspects:

Compound Name	Structural Features	Notable Activities	Unique Aspects
4-Chloro-2-(2-(naphthalen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c]oxazin-5-yl)phenol	Chloro-substituted phenol	Anticancer properties	Different halogen substitution
9-Bromo-2-(4-fluorophenyl)-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c]oxazine]-5	Spiro structure with bromine and fluorine	Potential neuroprotective effects	Spirocyclic nature
4-Fluoro-N-[6-methylpyrazol[3,4-b]-pyridine]-2-carboxamide	Contains pyrazole and pyridine rings	Antimicrobial activity	Different ring systems

The unique combination of bromine and fluorine substituents in 9-Bromo-5-(4-fluorophenyl)-2-(naphthalen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c]oxazine sets it apart from these similar compounds by potentially enhancing its electronic properties and biological interactions.

Future Research Directions

Further studies are crucial for understanding the mechanism of action and therapeutic potential of 9-Bromo-5-(4-fluorophenyl)-2-(naphthalen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c]oxazine. These studies will help clarify its potential applications and guide further development in the pharmaceutical industry.